Cas no 61653-14-3 (Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-)
61653-14-3 structure
Product Name:Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
CAS No:61653-14-3
MF:C14H6FN3
MW:235.215945720673
CID:471366
PubChem ID:21730361
Update Time:2025-04-19
Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
- (6-fluoronaphthalen-2-yl)methanetricarbonitrile
- DTXSID80617458
- 61653-14-3
-
- Inchi: 1S/C14H6FN3/c15-13-4-2-10-5-12(3-1-11(10)6-13)14(7-16,8-17)9-18/h1-6H
- InChI Key: VCYCKKCKTWNZFM-UHFFFAOYSA-N
- SMILES: FC1C=CC2C=C(C(C#N)(C#N)C#N)C=CC=2C=1
Computed Properties
- Exact Mass: 235.05468
- Monoisotopic Mass: 235.05457537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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